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Compound of Interest

Compound Name: 4-Aminobenzonitrile-d4

Cat. No.: B1526650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 4-
Aminobenzonitrile-d4. It is important to note that specific safety and toxicological data for the

deuterated form (d4) are not extensively available. Therefore, this guide is primarily based on

the well-documented Safety Data Sheet (SDS) for the non-deuterated parent compound, 4-

Aminobenzonitrile (CAS No. 873-74-5). The chemical and toxicological properties of the

deuterated compound are expected to be very similar to its non-deuterated counterpart.[1]

Chemical and Physical Properties
The fundamental physical and chemical characteristics of 4-Aminobenzonitrile are summarized

below. These properties are critical for safe handling, storage, and use in experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1526650?utm_src=pdf-interest
https://www.benchchem.com/product/b1526650?utm_src=pdf-body
https://www.benchchem.com/product/b1526650?utm_src=pdf-body
https://www.medchemexpress.com/4-aminobenzonitrile-d4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1526650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₇H₆N₂ [2][3][4][5][6]

Molecular Weight 118.14 g/mol [2][3][5]

Molecular Weight (d4) 122.16 g/mol [7]

Appearance

White to pale yellow or off-

white crystalline powder.[3][4]

[5]

[3][4][5]

Melting Point 82-87 °C [5][6][8][9]

Boiling Point 167 °C at 1 mmHg [6]

Solubility

Sparingly soluble in water;

soluble in ethanol, acetone,

ethyl acetate,

dichloromethane, and

chloroform.[3][4][9]

[3][4][9]

Vapor Pressure 0.00887 mmHg [2]

CAS Number 873-74-5 [2][3][4][6][10][11][12]

EC Number 212-850-1 [3][4][6][10][11]

Hazard Identification and GHS Classification
4-Aminobenzonitrile is classified as a hazardous substance. The Globally Harmonized System

(GHS) classification provides a clear indication of its potential health and environmental risks.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 / 4
H301/H302: Toxic or harmful if

swallowed.[2][4][10][12][13]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.[2][4][13]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[2][13]

Serious Eye Damage/Irritation Category 2 / 2A
H319: Causes serious eye

irritation.[2][4][8][12]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[2]

[8]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects.[10][11][13]

Aquatic Hazard, Chronic Category 3

H412: Harmful to aquatic life

with long lasting effects.[10]

[11]

Signal Word:Danger[2][4][8][11][12]

Toxicological Data
The following table summarizes the key quantitative toxicological data available for 4-

Aminobenzonitrile.

Test Species Route Value

LD50 Rat Oral 283 mg/kg[3][6]

LD50 Mouse Oral 168 mg/kg[3]

Draize Test Rabbit Eye
100 mg (Moderate

irritation)[3]

EC50 (Microtox test)
Phytobacterium

phosphoreum
- 0.19 mg/L (30 min)[3]
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Experimental Protocols
While detailed experimental protocols are proprietary to the testing laboratories, the

methodologies for the key toxicological studies cited are standardized.

Acute Oral Toxicity (LD50): This study determines the single dose of a substance that causes

the death of 50% of a group of test animals (e.g., rats or mice). The protocol, typically

following OECD Guideline 423, involves administering the substance orally via gavage to a

group of fasted animals. The animals are then observed for a set period (e.g., 14 days) for

signs of toxicity and mortality. The LD50 value is calculated from the dose at which 50% of

the animals die.[3][6]

Draize Eye Irritation Test: This test assesses the potential of a substance to cause irritation

or damage to the eye. Following a procedure similar to OECD Guideline 405, a small amount

of the test substance (e.g., 100 mg) is applied to one eye of a conscious rabbit, with the

other eye serving as a control. The eyes are then observed and scored for redness, swelling,

and discharge at specific intervals over a period of days.[3]

First Aid and Emergency Response
Immediate and appropriate first aid is critical in the event of exposure. The following workflow

outlines the necessary steps.

Inhalation

Move to fresh air.
If breathing is difficult, give oxygen.

Skin Contact

Take off all contaminated clothing immediately.
Rinse skin with plenty of water for at least 15 minutes.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.

Continue rinsing.

Ingestion

Rinse mouth.
Immediately make victim drink water (two glasses at most).

Do NOT induce vomiting.

Seek Immediate Medical Attention Call Ophthalmologist

Click to download full resolution via product page
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First Aid Workflow for 4-Aminobenzonitrile Exposure.

Handling, Storage, and Personal Protection
Safe laboratory practice requires a clear understanding of the relationship between the

substance's hazards and the necessary protective measures.

Handling and Storage
Handling: Use only in a well-ventilated area or under a chemical fume hood.[3][14] Avoid

generating dust.[3] Wash hands thoroughly after handling.[3][8] Do not eat, drink, or smoke

when using this product.[12][13][14]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][14]

Keep away from incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.[3][8] Store locked up.[12][13][14]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is directly dictated by the identified hazards.

Engineering & Personal Protective Controls

Toxic if Inhaled (H331)

Engineering Controls:
Chemical Fume Hood,

Eyewash Station, Safety Shower

Respiratory Protection:
NIOSH/MSHA approved respirator

Toxic in Contact with Skin (H311)
Causes Skin Irritation (H315)

Hand Protection:
Chemical-resistant gloves (e.g., Nitrile)

Body Protection:
Protective clothing, Lab coat

Causes Serious Eye Irritation (H319)

Eye/Face Protection:
Tight-sealing safety goggles,

Face shield

Toxic if Swallowed (H301)

 Preventative

Click to download full resolution via product page

Hazard-based PPE and Engineering Control Selection.

Stability and Reactivity
Chemical Stability: The compound is stable under normal temperatures and pressures.[3][4]
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Conditions to Avoid: Avoid dust generation, excess heat, and exposure to light.[3][6]

Incompatible Materials: Strong oxidizing agents, acids, acid chlorides, acid anhydrides, and

chloroformates.[3][8]

Hazardous Decomposition Products: Upon thermal decomposition, it may release toxic

fumes including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen cyanide.[3]

[8][10]

Disposal Considerations
Disposal of 4-Aminobenzonitrile-d4 must be conducted in accordance with all applicable

federal, state, and local environmental regulations. Chemical waste generators must determine

if a discarded chemical is classified as hazardous waste. It should be disposed of through a

licensed professional waste disposal service. Do not empty into drains or the environment.[6]

[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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